

Application Notes and Protocols for C-P11 in Tube Formation Assays

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: CBO-P11

Cat. No.: B12387859

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing **CBO-P11**, a potent antagonist of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), in tube formation assays. This document outlines the mechanism of action, provides detailed experimental protocols, and presents data in a structured format to facilitate the assessment of **CBO-P11**'s anti-angiogenic potential.

Introduction to CBO-P11


CBO-P11 is a synthetic peptide that acts as a competitive inhibitor of Vascular Endothelial Growth Factor (VEGF) by binding to its primary receptor, VEGFR-2.^{[1][2]} By blocking the interaction between VEGF and VEGFR-2, **CBO-P11** effectively inhibits downstream signaling pathways that are crucial for angiogenesis, the physiological process through which new blood vessels form from pre-existing ones.^[1] This inhibitory action makes **CBO-P11** a valuable tool for studying angiogenesis and a potential candidate for therapeutic strategies aimed at controlling pathological neovascularization, such as in tumor growth and metastasis.

Mechanism of Action: Inhibition of VEGFR-2 Signaling

Angiogenesis is a complex process orchestrated by a variety of signaling molecules, with the VEGF/VEGFR-2 pathway playing a central role. The binding of VEGF-A to VEGFR-2 on endothelial cells triggers receptor dimerization and autophosphorylation of specific tyrosine residues in the cytoplasmic domain. This activation initiates a cascade of downstream signaling events that promote endothelial cell proliferation, migration, survival, and ultimately, the formation of new blood vessels.

CBO-P11 exerts its anti-angiogenic effects by directly competing with VEGF for binding to VEGFR-2, thereby preventing the activation of these critical downstream pathways.

Below is a diagram illustrating the VEGFR-2 signaling pathway and the inhibitory action of **CBO-P11**.



[Click to download full resolution via product page](#)

Caption: VEGFR-2 signaling pathway and **CBO-P11**'s point of inhibition.

Quantitative Data on CBO-P11 Activity

The inhibitory effects of **CBO-P11** on key endothelial cell functions have been quantified, providing essential data for experimental design.

Table 1: Inhibitory Concentration (IC50) of **CBO-P11** on Endothelial Cell Functions

Parameter	IC50 Value	Cell Type
VEGF Binding to VEGFR-1	700 nM	Not Specified
VEGF Binding to VEGFR-2	1.3 μ M	Not Specified
Cell Proliferation	5.8 μ M	Not Specified
Cell Migration	8.2 μ M	Not Specified

Data presented in this table is based on available product information. Specific cell types and experimental conditions may influence the observed IC50 values.

Table 2: Exemplary Quantitative Data of **CBO-P11** in a Tube Formation Assay

The following table provides an example of how to present quantitative data from a tube formation assay with **CBO-P11**. These are representative data and will vary based on experimental conditions.

Treatment	Total Tube Length (μ m)	Number of Branch Points	Number of Meshes
Vehicle Control (0.1% DMSO)	4500 \pm 350	45 \pm 5	30 \pm 4
CBO-P11 (1 μ M)	3200 \pm 280	32 \pm 4	21 \pm 3
CBO-P11 (5 μ M)	1800 \pm 210	15 \pm 3	10 \pm 2
CBO-P11 (10 μ M)	800 \pm 150	5 \pm 2	2 \pm 1
Positive Control (e.g., Suramin)	950 \pm 120	6 \pm 2	3 \pm 1

Data are presented as mean \pm standard deviation.


Experimental Protocol: Tube Formation Assay

This protocol provides a detailed methodology for assessing the anti-angiogenic effects of **CBO-P11** using an in vitro tube formation assay with Human Umbilical Vein Endothelial Cells (HUVECs).

Materials:

- Human Umbilical Vein Endothelial Cells (HUVECs)
- Endothelial Cell Growth Medium (e.g., EGM-2)
- Basement Membrane Extract (BME), such as Matrigel®
- **CBO-P11** (lyophilized powder)
- Sterile, nuclease-free water or appropriate solvent for **CBO-P11** reconstitution
- 96-well tissue culture plates
- Pipettes and sterile tips
- Incubator (37°C, 5% CO₂)
- Inverted microscope with a camera
- Image analysis software (e.g., ImageJ with Angiogenesis Analyzer plugin)

Experimental Workflow:



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Tumor endothelial cell tube-formation model for determining anti-angiogenic activity of a tRNA synthetase cytokine - PMC [pmc.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- To cite this document: BenchChem. [Application Notes and Protocols for C-P11 in Tube Formation Assays]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12387859/docs#application-notes-and-protocols-for-c-p11-in-tube-formation-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check